4-[(3,5-Difluorobenzyl)oxy]benzonitrile

• IUPAC Name: 4-[(3,5-difluorophenyl)methoxy]benzonitrile
• InChI: InChI=1S/C14H9F2NO/c15-12-5-11(6-13(16)7-12)9-18-14-3-1-10(8-17)2-4-14/h1-7H,9H2
• InChI Key: PZZZLMWMJICQKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCC2=CC(=CC(=C2)F)F
• Molecular Formula: C14H9F2NO
• Molecular Weight: 245.22 g/mol

Description

4-[(3,5-Difluorobenzyl)oxy]benzonitrile is a fluorinated aromatic compound featuring a benzonitrile core substituted at the para position with a benzyloxy group. The benzyl moiety is further modified with fluorine atoms at the 3 and 5 positions (Figure 1). This structure combines electron-withdrawing groups (cyano and fluorine) with an ether linkage, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its applications are linked to its ability to modulate electronic properties, solubility, and binding interactions in drug discovery, particularly in kinase inhibitors or receptor-targeting molecules .

The compound is typically synthesized via nucleophilic aromatic substitution or Ullmann-type coupling reactions, leveraging the reactivity of the cyano group and fluorinated benzyl bromide precursors. Analytical characterization methods include NMR, IR spectroscopy, and mass spectrometry, as evidenced by similar compounds in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,5-Difluorobenzyl)oxy]benzonitrile typically involves the reaction of 4-hydroxybenzonitrile with 3,5-difluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

While specific industrial production methods for 4-[(3,5-Difluorobenzyl)oxy]benzonitrile are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors and other advanced manufacturing techniques could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[(3,5-Difluorobenzyl)oxy]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert the nitrile group to an amine.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation can be used.

Substitution: Reagents like halogens (e.g., bromine) or nucleophiles (e.g., amines) can be employed under appropriate conditions.

Major Products Formed

Oxidation: Products may include carboxylic acids or ketones.

Reduction: The primary product is the corresponding amine.

Substitution: Depending on the substituent, products can vary widely, including halogenated derivatives or amine-substituted compounds.

Scientific Research Applications

4-[(3,5-Difluorobenzyl)oxy]benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of new materials and pharmaceuticals.

Biology: The compound can be used in the study of biological pathways and as a probe in biochemical assays.

Industry: It may be used in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 4-[(3,5-Difluorobenzyl)oxy]benzonitrile depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of the difluorobenzyl group can enhance binding affinity and specificity, while the nitrile group can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

Electronic and Steric Effects

• Fluorine vs.
• Positional Fluorination : The addition of a fluorine at the 2-position in 5-(3,5-difluorobenzyl)-2-fluorobenzonitrile improves metabolic stability by resisting cytochrome P450 oxidation, a critical feature in drug design .

Physicochemical Properties

• Solubility : Fluorinated benzonitriles generally exhibit lower aqueous solubility compared to hydroxylated or aminated derivatives due to increased hydrophobicity.
• Thermal Stability: The cyano group enhances thermal stability, as seen in analogues like 5-(3,5-difluorobenzyl)-2-fluorobenzonitrile, which remains stable at temperatures up to 200°C .